Cas no 5748-36-7 ([1,1'-Biphenyl]-4-amine,3'-chloro-)

• Product Name: [1,1'-Biphenyl]-4-amine,3'-chloro-
• CAS No: 5748-36-7
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD03424689
• CID: 366195
• PubChem ID: 2757427
• Update Time: 2025-10-29

[1,1'-Biphenyl]-4-amine,3'-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine,3'-chloro-
• 3'-CHLORO-[1,1'-BIPHENYL]-4-AMINE
• 4-(3-chlorophenyl)aniline
• (3'-chlorobiphenyl-4-yl)amine(SALTDATA: 1HCl 0.5H2O)
• 3'-chlorobiphenyl-4-amine
• 3'-chlorobiphenyl-4-ylamine
• 4-Amino-3'-chlor-biphenyl
• AKOS002679721
• 4-Amino-3 inverted exclamation mark -chlorobiphenyl
• DTXSID10373898
• (3'-chlorobiphenyl-4-yl)amine
• starbld0009763
• 3'-chloro[1,1'-biphenyl]-4-amine
• FT-0738906
• E86453
• 5748-36-7
• MFCD03424689
• CS-0453721
• SY279619
• 4-amino-3'-chlorobiphenyl
• CHEMBL2046997
• SB77785
• BB 0222487
• SCHEMBL3044665
• DB-072313

• MDL： MFCD03424689
• Inchi： 1S/C12H10ClN/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-8H,14H2
• InChI Key： PJRIDSFGNYBNEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.05000
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.17040

[1,1'-Biphenyl]-4-amine,3'-chloro- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on [1,1'-Biphenyl]-4-amine,3'-chloro-

3'-Chloro-[1,1'-Biphenyl]-4-Amine (CAS No. 5748-36-7): A Comprehensive Overview

3'-Chloro-[1,1'-biphenyl]-4-amine, also known by its CAS registry number 5748-36-7, is a significant compound in the field of organic chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of 3'-chloro-[1,1'-biphenyl]-4-amine consists of two benzene rings connected by a single bond (biphenyl system), with a chlorine atom substituting one ring and an amine group (-NH2) substituting the other. This substitution pattern imparts distinct chemical and physical properties to the molecule.

The synthesis of 3'-chloro-[1,1'-biphenyl]-4-amine involves several steps, typically starting from chlorobenzene derivatives or biphenyl precursors. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions and improve yields.

One of the most notable applications of 3'-chloro-[1,1'-biphenyl]-4-amine is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antiviral drugs. Its ability to act as a versatile building block in medicinal chemistry has made it a valuable commodity in drug discovery pipelines.

In addition to its pharmaceutical applications, 3'-chloro-[1,1'-biphenyl]-4-amine has garnered attention in materials science due to its potential use in organic electronics. The biphenyl structure is known for its high thermal stability and good electronic conductivity, making it a candidate for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

Recent studies have focused on modifying the substituents on the biphenyl system to enhance its electronic properties further. For example, researchers have investigated the effect of varying the position and type of substituents on the molecule's electrochemical behavior. These studies have provided valuable insights into tailoring the properties of biphenyl derivatives for specific applications.

The environmental impact of 3'-chloro-[1,1'-biphenyl]-4-amine has also been a topic of interest. Scientists are exploring methods to minimize waste generation during its synthesis and maximize its recyclability. Green chemistry principles are being increasingly integrated into the production processes to ensure sustainability.

In conclusion, 3'-chloro-[1,1'-biphenyl]-4-amine (CAS No. 5748-36-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties make it an essential component in both academic research and industrial development. As advancements in synthetic methods and material science continue to evolve, the potential uses of this compound are expected to expand further.